Cas no 683-85-2 (Dimethylphosphoramidous Dichloride)

• Product Name: Dimethylphosphoramidous Dichloride
• CAS No: 683-85-2
• MF: C₂H₆Cl₂NP
• MW: 145.955499172211
• MDL: MFCD00013613
• CID: 82963
• PubChem ID: 87558613
• Update Time: 2025-05-24

Dimethylphosphoramidous Dichloride Chemical and Physical Properties

Names and Identifiers

• dimethylphosphoramidous dichloride
• Dichloro(dimethylamino)phosphine
• N-dichlorophosphanyl-N-methylmethanamine
• (Dimethylamino)phosphonous Dichloride
• Phosphoramidous dichloride, dimethyl-
• (Dimethylamino)dichlorophosphine
• XPWWDZRSNFSLRQ-UHFFFAOYSA-N
• Dimethylphosphoramidous dichloride, 97%
• DIMETHYLPHOSPHORAMIDOUSDICHLORIDE
• Me2NPCl2
• C2H6Cl2NP
• Dimethylaminodichlorphosphine
• dimethylaminodichlorophosphine
• (CH3)2NPCl2
• 6866AF
• FCH1115504
• N-di
• 1,1-Dichloro-N,N-dimethylphosphinamine
• MFCD00013613
• N,N-Dimethylphosphoramidous dichloride
• FT-0632796
• D90162
• SCHEMBL2230456
• InChI=1/C2H6Cl2NP/c1-5(2)6(3)4/h1-2H
• DTXSID90218455
• 683-85-2
• D3245
• DB-009707
• (dichlorophosphanyl)dimethylamine
• Dimethylphosphoramidous Dichloride

• MDL： MFCD00013613
• Inchi： 1S/C2H6Cl2NP/c1-5(2)6(3)4/h1-2H3
• InChI Key： XPWWDZRSNFSLRQ-UHFFFAOYSA-N
• SMILES： ClP(N(C)C)Cl

Computed Properties

• Exact Mass: 144.96100
• Monoisotopic Mass: 144.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.271 g/mL at 25 °C(lit.)
• Boiling Point: 150°C(lit.)
• Flash Point: Fahrenheit: -9.4 ° f
  Celsius: -23 ° c
  
• Refractive Index: n20/D 1.505(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 16.83000
• LogP: 2.25250
• Solubility: It reacts strongly with water.
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 9.0±0.2 mmHg at 25°C

Dimethylphosphoramidous Dichloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-34
• Safety Instruction： S16-S23-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：0-10°C
• Risk Phrases：R11
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3

Additional information on Dimethylphosphoramidous Dichloride

Dimethylphosphoramidous Dichloride (CAS No. 683-85-2): An Overview of Its Properties, Applications, and Recent Research

Dimethylphosphoramidous dichloride (CAS No. 683-85-2) is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This article provides a comprehensive overview of its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Properties and Structure: Dimethylphosphoramidous dichloride is a colorless liquid with the molecular formula C₂H₇Cl₂NOP. It has a molecular weight of 146.99 g/mol and a boiling point of approximately 110°C at 760 mmHg. The compound is highly reactive due to the presence of the phosphorus-nitrogen bond and the two chlorine atoms, which can participate in various chemical reactions. Its structure consists of a phosphorus atom bonded to two methyl groups, one nitrogen atom, and two chlorine atoms.

Synthesis Methods: The synthesis of dimethylphosphoramidous dichloride can be achieved through several routes. One common method involves the reaction of dimethylamine with phosphorus trichloride in the presence of a suitable solvent. Another approach involves the reaction of dimethylamine with phosphorus oxychloride followed by reduction with hydrogen gas over a palladium catalyst. These methods yield high-purity dimethylphosphoramidous dichloride, which is essential for its use in sensitive applications.

Applications in Organic Synthesis: Dimethylphosphoramidous dichloride is widely used as a reagent in organic synthesis due to its ability to form phosphoramides and other nitrogen-containing compounds. It is particularly useful in the preparation of phosphoramide derivatives, which have applications in the synthesis of pharmaceuticals and agrochemicals. Recent studies have explored its use in the synthesis of novel heterocyclic compounds, demonstrating its versatility in complex molecule construction.

Pharmaceutical Applications: In the pharmaceutical industry, dimethylphosphoramidous dichloride plays a crucial role in the development of new drugs. It is used as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. For instance, recent research has shown that derivatives of dimethylphosphoramidous dichloride can enhance the efficacy of certain antiviral drugs by improving their solubility and bioavailability.

Materials Science Applications: Beyond its use in organic synthesis and pharmaceuticals, dimethylphosphoramidous dichloride has found applications in materials science. It is used as a modifier for polymers to improve their thermal stability and mechanical properties. Additionally, it has been explored for use in the preparation of functionalized surfaces for various applications, such as sensors and catalyst supports.

Recent Research Advancements: Recent studies have focused on optimizing the synthesis methods for dimethylphosphoramidous dichloride to improve yield and purity while reducing environmental impact. Green chemistry approaches have been developed to minimize waste generation and energy consumption during production. Moreover, computational methods have been employed to predict the reactivity and selectivity of dimethylphosphoramidous dichloride in different chemical reactions, providing valuable insights for process optimization.

Safety Considerations: While dimethylphosphoramidous dichloride is a valuable compound with numerous applications, it is important to handle it with care due to its reactivity and potential hazards. Proper safety measures should be followed during storage and use to ensure the well-being of laboratory personnel and prevent environmental contamination.

Conclusion: In summary, dimethylphosphoramidous dichloride (CAS No. 683-85-2) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical properties make it an indispensable reagent in organic synthesis, pharmaceutical development, and materials science. Ongoing research continues to expand its applications and improve its production methods, ensuring its continued relevance in modern chemistry.